N-(2-(2-(3-fluorophenyl)-4-methylthiazol-5-yl)ethyl)-4-nitrobenzamide

• IUPAC Name: N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-4-nitrobenzamide
• InChI: InChI=1S/C19H16FN3O3S/c1-12-17(27-19(22-12)14-3-2-4-15(20)11-14)9-10-21-18(24)13-5-7-16(8-6-13)23(25)26/h2-8,11H,9-10H2,1H3,(H,21,24)
• InChI Key: ZGAQXZJZCHPFKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)F)CCNC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H16FN3O3S
• Molecular Weight: 385.4 g/mol

Description

The compound “N-(2-(2-(3-fluorophenyl)-4-methylthiazol-5-yl)ethyl)-4-nitrobenzamide” is a complex organic molecule. It contains a fluorophenyl group, a methylthiazolyl group, an ethyl group, and a nitrobenzamide group. These groups are common in many pharmaceuticals and synthetic organic compounds, suggesting that this compound could have potential applications in these areas.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Generally, the nitro group, the amide group, and the aromatic rings in the molecule could potentially undergo various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Properties such as solubility, melting point, boiling point, and reactivity could be predicted based on the functional groups present in the molecule.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Potential : Researchers have investigated the compound’s antiproliferative effects against cancer cells. .
• Enzyme Inhibition : The compound’s interaction with enzymes, such as kinases or proteases, has been explored. .

Neuropharmacology

• Neuroprotective Properties : Studies have examined whether this compound can protect neurons from damage or degeneration. .

Materials Science and Organic Electronics

• Organic Light-Emitting Diodes (OLEDs) : Fluorinated compounds often enhance the performance of OLEDs due to their electron-withdrawing properties. .

Supramolecular Chemistry

• Self-Assembly and Host-Guest Interactions : The compound’s ability to self-assemble into supramolecular structures or form inclusion complexes with other molecules has been studied. .

Agrochemicals and Plant Growth Regulators

• Cytokinin-Like Activity : Analogous compounds have shown cytokinin-like effects, influencing plant growth and development. .

Synthetic Methodology and Organic Synthesis

• Fluorination Strategies : Researchers have developed synthetic routes to introduce fluorine atoms into isoquinoline derivatives. .

Mechanism of Action

For further reading, you might explore related research articles and databases . Keep in mind that scientific knowledge evolves, and new findings may emerge over time. 📚🔍

: Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43, 412-443. DOI:10.1039/C3CS60197H

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promising biological activity, it could be further studied for potential use as a pharmaceutical.